Cas no 71535-97-2 (2,2’,4,4’-Tetranitrobenzophenone)

2,2’,4,4’-Tetranitrobenzophenone is a nitroaromatic compound characterized by its high thermal stability and energetic properties. Its molecular structure, featuring four nitro groups symmetrically positioned on a benzophenone backbone, contributes to its utility in specialized applications such as explosives and propellants. The compound exhibits notable resistance to decomposition under elevated temperatures, making it suitable for formulations requiring controlled energy release. Additionally, its well-defined crystalline form allows for precise handling and processing. Due to its high nitrogen content and predictable reactivity, 2,2’,4,4’-Tetranitrobenzophenone is often employed in research and development of advanced energetic materials. Proper safety protocols must be observed due to its sensitivity to impact and friction.

2,2’,4,4’-Tetranitrobenzophenone structure

71535-97-2 structure

Product Name:2,2’,4,4’-Tetranitrobenzophenone

CAS No:71535-97-2

MF:C₁₃H₆N₄O₉

MW:362.208142757416

CID:826657

PubChem ID:231884

Update Time:2025-06-08

2,2’,4,4’-Tetranitrobenzophenone Chemical and Physical Properties

Names and Identifiers

- THIABENDAZOLE-D4
- 2,2’,4,4’-Tetranitrobenzophenone
- 2,2',4,4'-Tetranitrobenzophenone
- 2,2’,4,4’-Tetranitro
- bis(2,4-dinitrophenyl)methanone
- 2,1,3-BENZOXADIAZOLE-4-SULPHONYL CHLORIDE
- 2,4,2',4'-Tetranitro-benzophenon
- 2,4,2',4'-tetranitro-benzophenone
- Bis-(2.4-dinitro-phenyl)-keton
- NSC-28668
- NSC-48920
- DTXSID20282907
- NSC28668
- NSC48920
- 71535-97-2
- FT-0675115
- SCHEMBL5341177
- AKOS030239999
- DB-250806
- Inchi： 1S/C13H6N4O9/c18-13(9-3-1-7(14(19)20)5-11(9)16(23)24)10-4-2-8(15(21)22)6-12(10)17(25)26/h1-6H
- InChI Key： FAFWLBOSKDZHKI-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 362.01300
Monoisotopic Mass: 362.01347778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 565
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 200Å²

Experimental Properties

Melting Point: 230°C
PSA: 200.35000
LogP: 4.64320

2,2’,4,4’-Tetranitrobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T305775-250mg	2,2’,4,4’-Tetranitrobenzophenone	71535-97-2	250mg	$ 98.00	2023-09-06
TRC	T305775-500mg	2,2’,4,4’-Tetranitrobenzophenone	71535-97-2	500mg	$161.00	2023-05-17
TRC	T305775-1g	2,2’,4,4’-Tetranitrobenzophenone	71535-97-2	1g	$276.00	2023-05-17
TRC	T305775-2g	2,2’,4,4’-Tetranitrobenzophenone	71535-97-2	2g	$523.00	2023-05-17
TRC	T305775-5g	2,2’,4,4’-Tetranitrobenzophenone	71535-97-2	5g	$1206.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-213934-500mg	2,2',4,4'-Tetranitrobenzophenone,	71535-97-2	500mg	￥2482.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-213934-500 mg	2,2',4,4'-Tetranitrobenzophenone,	71535-97-2	500mg	￥2482.00	2023-06-01